Cas no 2640886-31-1 (4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one)

• Product Name: 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• CAS No: 2640886-31-1
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 5315707
• PubChem ID: 154831069
• Update Time: 2025-10-30

4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• F6660-2320
• 4-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• AKOS040713276
• 2640886-31-1
• 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

• Inchi： 1S/C14H16N2OS/c17-14-12-10-3-1-2-4-11(10)18-13(12)15-8-16(14)7-9-5-6-9/h8-9H,1-7H2
• InChI Key： IHJAYGCOEZYYBE-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C=N2)CC2CC2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.7±55.0 °C(Predicted)
• pka: 1.68±0.20(Predicted)

Additional information on 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

Introduction to the Compound CAS No. 2640886-31-1: 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

The compound with CAS No. 2640886-31-1, named as 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.

This molecule belongs to the class of tricyclic compounds, characterized by its fused ring system that includes a thia (sulfur-containing) and diaza (nitrogen-containing) framework. The structure of this compound is notable for its intricate arrangement of rings and substituents, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of such tricyclic systems in the design of bioactive molecules, particularly in the context of targeting specific biological pathways or enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of carefully designed multi-step reactions that require precise control over stereochemistry and regioselectivity to achieve the desired product with high purity and yield.

One of the key aspects of this compound's structure is the presence of a cyclopropylmethyl group attached at position 4 on the tricyclic system. This substituent plays a crucial role in modulating the molecule's physical properties, such as solubility and lipophilicity, which are critical factors in determining its bioavailability when used as a drug candidate.

Furthermore, the thia component within the tricyclic framework introduces sulfur atoms into the structure, which can significantly influence the molecule's electronic properties and reactivity under different conditions.

Recent research has also explored the potential of this compound as a lead molecule for developing novel therapeutic agents due to its ability to interact with specific biological targets with high affinity and selectivity.

In terms of applications, this compound has shown promise in preliminary studies as a potential inhibitor of certain enzymes or receptors that are implicated in various pathological conditions.

The study of such complex molecules not only advances our understanding of organic chemistry but also opens new avenues for developing innovative solutions in medicine and biotechnology.